[Ala28]-beta-Amyloid (1-40)

• Molecular Weight: 4215.7
• sequence: DAEFRHDSGYEVHHQALVFFAEDVGSNAGAIIGLMVGGVV

Description

Beta-amyloid (Aβ) peptides, particularly Aβ(1-40) and Aβ(1-42), are central to Alzheimer’s disease (AD) pathology. The [Ala28]-beta-Amyloid (1-40) variant is a modified form of Aβ(1-40) where lysine at position 28 (K28) is substituted with alanine. In wild-type Aβ(1-40), K28 forms a critical salt bridge with aspartate at position 23 (D23), stabilizing the hydrophobic core of fibrils .

Comparison with Similar Compounds

Table 1: Structural Features of Aβ Isoforms

Isoform	Length	Beta-Strand Regions (Residues)	Key Structural Motifs	Role of Position 28
Aβ(1-40)	40	12–24, 30–40	D23-K28 salt bridge, cross-β core	K28 stabilizes hydrophobic core
[Ala28]-Aβ(1-40)	40	Likely similar	Disrupted D23-K28 interaction (predicted)	Loss of salt bridge; altered packing
Aβ(1-42)	42	12–24, 30–42	Additional hydrophobic C-terminal residues	Enhanced aggregation propensity
Aβ(1-38)	38	12–24, 30–38	Shorter C-terminus reduces fibril stability	Less amyloidogenic than Aβ(1-40)
Aβ(1-43)	43	12–24, 30–43	Extended C-terminus increases hydrophobicity	Higher plaque density in FAD

Key Insights :

• The D23-K28 salt bridge in wild-type Aβ(1-40) is critical for fibril stability . Substituting K28 with alanine likely destabilizes this interaction, reducing fibril rigidity and altering aggregation pathways.
• Aβ(1-42) aggregates faster than Aβ(1-40) due to two additional hydrophobic residues (I41, A42), enhancing β-sheet stacking .
• Aβ(1-38) and Aβ(1-43) show divergent deposition patterns: Aβ(1-38) is elevated in sporadic AD (SAD), while Aβ(1-43) is linked to familial AD (FAD) with Presenilin-1 mutations .

Aggregation Kinetics and Mechanisms

Table 2: Aggregation Properties of Aβ Isoforms

Isoform	Aggregation Rate	pH Sensitivity	Key Modulators	Detection Methods
Aβ(1-40)	Moderate	pH 7.5 optimal	Thioflavin T fluorescence	CD spectroscopy, EM
[Ala28]-Aβ(1-40)	Likely slower	Unknown	Disrupted salt bridge	Predicted via kinetic models
Aβ(1-42)	Fast	pH 6–8	Lipid membranes	DNA mobility shift assay
Aβ(1-38)	Slow	pH 7–8	Gamma-secretase modulators	ELISA, immunohistochemistry

Key Insights :

• Wild-type Aβ(1-40) aggregation follows first-order kinetics, dependent on fibril elongation and monomer concentration . Disruption of the D23-K28 bond in [Ala28]-Aβ(1-40) may slow elongation by destabilizing fibril ends.
• Aβ(1-42) aggregates rapidly due to hydrophobic C-terminal residues, forming oligomers detectable via DNA mobility shifts .
• Aβ(1-38) shows reduced fibrillization, correlating with its lower neurotoxicity in SAD .

Neurotoxicity and Behavioral Effects

• Wild-type Aβ(1-40) : Soluble, unaggregated forms impair hippocampal-dependent memory in rats . Neurotoxicity depends on conformational state; fibrillar Aβ(1-40) is less toxic than oligomers .
• [Ala28]-Aβ(1-40): Predicted to have reduced toxicity due to disrupted fibril structure, but monomeric forms may retain membrane-binding capacity .
• Aβ(1-42) : More neurotoxic than Aβ(1-40), with oligomers inducing synaptic loss and oxidative stress .
• Aβ(1-43) : Associated with dense plaques in FAD, but its toxicity profile remains understudied .

Diagnostic and Therapeutic Relevance

Table 3: Diagnostic Ratios and Clinical Utility

Biomarker	Ratio (e.g., 1-42/1-40)	Clinical Significance	Reference
Aβ(1-42)/Aβ(1-40)	Decreased in AD	CSF ratio <0.5 indicates AD pathology
[Ala28]-Aβ(1-40)	N/A	Potential interference with antibody-based assays	Predicted
Aβ(1-40)/Aβ(1-42)	Increased in HELLP	Discriminates HELLP from preeclampsia

Key Insights :

• The Aβ(1-42)/(1-40) ratio in cerebrospinal fluid (CSF) is a validated AD biomarker, with lower ratios indicating amyloid pathology .
• [Ala28]-Aβ(1-40) may cross-react with Aβ(1-39) in immunoassays, complicating quantification .
• In HELLP syndrome, elevated Aβ(1-40)/(1-42) ratios suggest placental APP dysregulation .